Cas no 2648927-39-1 ((2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methylpentanoic acid)

• Product Name: (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methylpentanoic acid
• CAS No: 2648927-39-1
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5778451
• PubChem ID: 165876211
• Update Time: 2025-10-08

(2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1481346
• (2S)-2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-3-methylpentanoic acid
• 2648927-39-1
• (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-4-19(3)26(27(32)33)30-25(31)14-13-18(2)15-16-29-28(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24,26H,4,13-17H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t18?,19?,26-/m0/s1
• InChI Key： YASWTJUUHPFUSW-CPHAMLGRSA-N
• SMILES： O(C(NCCC(C)CCC(N[C@H](C(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methylpentanoic acid

Compound CAS No. 2648927-39-1: A Comprehensive Overview

The compound with CAS number 2648927-39-1, also known as (2S)-2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methylpentanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a chiral center at the second carbon atom. These structural features contribute to its unique chemical properties and functional versatility.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereo-selective peptide coupling and Fmoc-based protecting group strategies. The Fmoc group, a well-known protecting group in peptide chemistry, plays a critical role in stabilizing the amide bond during synthesis. This has been extensively studied in the context of solid-phase peptide synthesis (SPPS), where the Fmoc group ensures high yields and purity of the final product. The inclusion of the Fmoc group in this compound underscores its potential application in peptide-based drug delivery systems and bioconjugates.

The stereochemistry of the compound, particularly the (2S) configuration, is pivotal for its biological activity. Stereoisomerism often dictates the pharmacokinetic and pharmacodynamic properties of molecules, making this aspect crucial for drug design. Recent studies have highlighted the importance of chiral centers in modulating molecular interactions with biological targets, such as enzymes or receptors. For instance, research published in *Nature Communications* demonstrated that subtle changes in stereochemistry can significantly alter a molecule's binding affinity and selectivity.

In terms of applications, this compound exhibits promising potential in biomedical imaging and therapeutic delivery. Its structure allows for functionalization with imaging agents or therapeutic payloads, making it a versatile platform for targeted therapies. For example, researchers at Stanford University have explored similar compounds as carriers for nanoparticle drug delivery, where the amide chain serves as a scaffold for attaching drugs or imaging contrast agents.

Moreover, the presence of the fluorenylmethoxycarbonyl group introduces photophysical properties that could be exploited for fluorescence-based sensing or bioimaging applications. Fluorene derivatives are widely used in optoelectronic materials due to their excellent light-emitting properties. Recent breakthroughs in materials science have demonstrated how such groups can enhance the performance of organic light-emitting diodes (OLEDs) and biosensors.

The synthesis of this compound involves multiple steps, including Fmoc protection, peptide coupling, and stereo-specific resolution. These steps require meticulous control over reaction conditions to ensure high purity and stereoselectivity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the final product.

From an environmental standpoint, this compound's biodegradability and eco-friendliness are critical considerations for its large-scale application. Preliminary studies suggest that the Fmoc group can undergo enzymatic cleavage under specific conditions, indicating potential pathways for biodegradation. However, further research is needed to fully understand its environmental impact and develop sustainable synthesis methods.

In conclusion, CAS No. 2648927-39-1 represents a significant advancement in organic chemistry with multifaceted applications across various scientific domains. Its complex structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.